Cas no 2248298-26-0 (Tert-butyl 5-amino-3-methylimidazole-4-carboxylate)

• Product Name: Tert-butyl 5-amino-3-methylimidazole-4-carboxylate
• CAS No: 2248298-26-0
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6441241
• PubChem ID: 137939181
• Update Time: 2025-10-29

Tert-butyl 5-amino-3-methylimidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6510699
• Tert-butyl 5-amino-3-methylimidazole-4-carboxylate
• tert-butyl 4-amino-1-methyl-1H-imidazole-5-carboxylate
• 2248298-26-0

• Inchi： 1S/C9H15N3O2/c1-9(2,3)14-8(13)6-7(10)11-5-12(6)4/h5H,10H2,1-4H3
• InChI Key： ZKQSSUCNALFGAG-UHFFFAOYSA-N
• SMILES： O(C(C1=C(N)N=CN1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.1Ų

Additional information on Tert-butyl 5-amino-3-methylimidazole-4-carboxylate

Tert-butyl 5-amino-3-methylimidazole-4-carboxylate (CAS No. 2248298-26-0): A Comprehensive Overview

Tert-butyl 5-amino-3-methylimidazole-4-carboxylate, identified by its CAS number 2248298-26-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the imidazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential applications in drug design. The unique structural features of Tert-butyl 5-amino-3-methylimidazole-4-carboxylate make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The imidazole ring in Tert-butyl 5-amino-3-methylimidazole-4-carboxylate is a key structural motif that contributes to its biological functionality. Imidazole derivatives have been extensively studied for their roles in enzyme inhibition, antimicrobial properties, and as scaffolds for the development of novel therapeutic agents. The presence of both amino and carboxylate functional groups provides multiple sites for chemical modification, enabling the design of molecules with tailored biological properties.

In recent years, there has been a growing interest in the development of new drugs targeting inflammatory and immunological pathways. Tert-butyl 5-amino-3-methylimidazole-4-carboxylate has been explored as a potential lead compound in this context. Studies have demonstrated its ability to modulate certain inflammatory responses by interacting with specific enzymatic targets. This has opened up avenues for its use in the development of anti-inflammatory agents, which are crucial in managing chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmaceutical industry has been increasingly leveraging computational chemistry and high-throughput screening techniques to identify novel bioactive compounds. Tert-butyl 5-amino-3-methylimidazole-4-carboxylate has been utilized in virtual screening campaigns to identify potential inhibitors of key therapeutic targets. Its structural features make it a promising candidate for further optimization through structure-based drug design approaches. By incorporating computational modeling, researchers can predict how modifications to the imidazole core and other functional groups might enhance binding affinity and selectivity.

Moreover, the synthesis of Tert-butyl 5-amino-3-methylimidazole-4-carboxylate involves sophisticated organic chemistry techniques that highlight its synthetic utility. The tert-butyl group provides steric hindrance, which can be exploited to influence the conformational flexibility of the resulting drug candidates. This feature is particularly important in designing molecules that require precise spatial orientation for optimal biological activity.

Recent advancements in medicinal chemistry have emphasized the importance of hybrid molecules that combine structural elements from different pharmacophores. Tert-butyl 5-amino-3-methylimidazole-4-carboxylate serves as an excellent building block for such hybrid molecules. By integrating it with other bioactive scaffolds, researchers can generate novel compounds with enhanced pharmacological profiles. This approach has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

The role of imidazole derivatives in anticancer therapy is another area where Tert-butyl 5-amino-3-methylimidazole-4-carboxylate shows promise. The imidazole core is known to interact with various cellular targets involved in cancer progression, including kinases and transcription factors. Preclinical studies have suggested that derivatives of this compound can inhibit the activity of these targets, leading to reduced tumor growth and metastasis. These findings have prompted further investigation into its potential as an anticancer agent.

In conclusion, Tert-butyl 5-amino-3-methylimidazole-4-carboxylate (CAS No. 2248298-26-0) is a versatile chemical entity with significant implications in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the next generation of medicinal chemistry innovations.